2-acetamido-N-(4-methoxyphenyl)thiophene-3-carboxamide

• IUPAC Name: 2-acetamido-N-(4-methoxyphenyl)thiophene-3-carboxamide
• InChI: InChI=1S/C14H14N2O3S/c1-9(17)15-14-12(7-8-20-14)13(18)16-10-3-5-11(19-2)6-4-10/h3-8H,1-2H3,(H,15,17)(H,16,18)
• InChI Key: QWZZBSCNQUVDEY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=CS1)C(=O)NC2=CC=C(C=C2)OC
• Molecular Formula: C14H14N2O3S
• Molecular Weight: 290.34 g/mol
• CAS No.: 338777-29-0

Description

2-acetamido-N-(4-methoxyphenyl)thiophene-3-carboxamide is a useful research compound. Its molecular formula is C14H14N2O3S and its molecular weight is 290.34. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Characterization

Compounds structurally related to 2-acetamido-N-(4-methoxyphenyl)thiophene-3-carboxamide have been the subject of extensive research focused on their synthesis and characterization. For instance, studies have developed methodologies for the synthesis of thiophene derivatives via 1,3-dipolar cycloaddition reactions, yielding compounds with potential biological activity (Stauss, Härter, Neuenschwander, & Schindler, 1972). Moreover, thiophene and thiazole derivatives have been synthesized and evaluated for their acetylcholinesterase inhibition, demonstrating significant inhibitory activity, suggesting potential for Alzheimer's disease treatment (Ismail, Kamel, Mohamed, Faggal, & Galal, 2012).

Biological Evaluation

Research into thiophene derivatives, including structures similar to this compound, has extended into evaluating their biological activities. Some compounds have been found to exhibit antimicrobial properties (Arora, Saravanan, Mohan, & Bhattacharjee, 2012), while others have shown promising anticancer activities. For example, new thiophene-2-carboxamide derivatives have been reported to possess cytotoxic effects against various cancer cell lines, highlighting their potential as chemotherapeutic agents (Atta & Abdel‐Latif, 2021).

Physicochemical Studies

The physicochemical properties and structural elucidation of compounds akin to this compound also constitute a significant area of research. Studies have focused on the crystal structure analysis to understand the molecular conformation and potential intermolecular interactions that could influence biological activity (Camerman, Hempel, Mastropaolo, & Camerman, 2005). This information is crucial for drug design and the development of novel compounds with improved efficacy and safety profiles.

Mechanism of Action

Target of Action

Compounds containing thiazole rings, such as this one, have been found to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Mode of Action

Thiazole derivatives have been shown to interact with their targets in various ways, leading to a range of biological effects .

Biochemical Pathways

Thiazole derivatives have been associated with a variety of biological activities, suggesting that they may interact with multiple biochemical pathways .

Result of Action

Thiazole derivatives have been associated with a variety of biological activities, suggesting that they may have multiple effects at the molecular and cellular levels .